5-(2-bromophenyl)-4-[(2,3-dimethoxybenzylidene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2-bromophenyl)-4-[(E)-(2,3-dimethoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H15BrN4O2S/c1-23-14-9-5-6-11(15(14)24-2)10-19-22-16(20-21-17(22)25)12-7-3-4-8-13(12)18/h3-10H,1-2H3,(H,21,25)/b19-10+
• InChI Key: LRRKSNCSIUTZDG-VXLYETTFSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=NN2C(=NNC2=S)C3=CC=CC=C3Br
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=N/N2C(=NNC2=S)C3=CC=CC=C3Br
• Molecular Formula: C17H15BrN4O2S
• Molecular Weight: 419.3 g/mol

Description

Synthesis Analysis

Synthesis of triazole derivatives, including those with complex substitutions such as bromophenyl and dimethoxybenzylidene groups, typically involves the cyclization of thiosemicarbazides or the condensation of azides and alkynes in a click chemistry reaction. The synthesis process is carefully designed to incorporate the desired functional groups, providing the molecule with specific physical and chemical properties (Kaneria et al., 2016).

Molecular Structure Analysis

The molecular structure of triazole derivatives is characterized by the presence of a triazole ring, a heterocyclic compound consisting of two nitrogen atoms and one nitrogen atom at positions 1, 2, and 4 of the ring. This structure is essential for the compound's biological and chemical activities. X-ray crystallography and spectroscopic methods such as NMR and IR spectroscopy are commonly used to elucidate the molecular structure, confirming the presence of the bromophenyl and dimethoxybenzylidene groups and their orientation in the molecule (Xu et al., 2006).

Chemical Reactions and Properties

Triazole derivatives undergo various chemical reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions, due to the presence of reactive functional groups. These reactions can be utilized to further modify the compound or to explore its reactivity towards different chemical agents. The thiol group in the molecule, in particular, offers sites for further functionalization through reactions with alkylating agents or metal ions (Hakobyan et al., 2017).

Physical Properties Analysis

The physical properties of "5-(2-bromophenyl)-4-[(2,3-dimethoxybenzylidene)amino]-4H-1,2,4-triazole-3-thiol" such as melting point, solubility, and crystalline form can be determined through standard laboratory techniques. These properties are crucial for understanding the compound's stability, solubility in various solvents, and suitability for use in different applications.

Chemical Properties Analysis

The chemical properties of triazole derivatives, including this compound, are largely defined by the triazole core and the substituent groups attached to it. The electron-rich nature of the triazole ring makes it a site for nucleophilic attack, while the substituents can alter the compound's acidity, basicity, and reactivity towards various reagents. Studies on similar compounds suggest that these molecules can exhibit significant biological activities, including antimicrobial and anticancer properties, due to their chemical structure (Bekircan et al., 2008).

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of this compound could potentially yield interesting results, particularly if it exhibits useful biological activity. Future research could involve synthesizing the compound, studying its properties, and testing its activity in relevant biological systems.